Cas no 27097-09-2 (Ethanone, 2-(1H-benzimidazol-2-ylthio)-1-(4-methylphenyl)-)

• Product name: Ethanone, 2-(1H-benzimidazol-2-ylthio)-1-(4-methylphenyl)-
• CAS No: 27097-09-2
• MF: C₁₆H₁₄N₂OS
• MW: 282.360162258148
• CID: 1429093
• PubChem ID: 3710344

Ethanone, 2-(1H-benzimidazol-2-ylthio)-1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(1H-benzimidazol-2-ylthio)-1-(4-methylphenyl)-
• 2-(1H-benzimidazol-2-ylsulfanyl)-1-(4-methylphenyl)ethanone
• DTXSID50395357
• EU-0085543
• STK744384
• CHEMBL196209
• 2-(1H-benzimidazol-2-ylthio)-1-(4-methylphenyl)ethanone
• AKOS001726404
• Oprea1_391563
• 27097-09-2

• Inchi： InChI=1S/C16H14N2OS/c1-11-6-8-12(9-7-11)15(19)10-20-16-17-13-4-2-3-5-14(13)18-16/h2-9H,10H2,1H3,(H,17,18)
• InChI Key： BPVRPBBHENIHEY-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C(=O)CSC2=NC3=CC=CC=C3N2

Computed Properties

• Exact Mass: 282.08282
• Monoisotopic Mass: 282.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 71Ų

Experimental Properties

• PSA: 45.75